![molecular formula C16H19O2P B3047292 Bis(3,5-dimethylphenyl)phosphinic acid CAS No. 137219-82-0](/img/structure/B3047292.png)
Bis(3,5-dimethylphenyl)phosphinic acid
Overview
Description
Bis(3,5-dimethylphenyl)phosphinic acid, also known as DPA, is a phosphinic acid derivative that has been extensively studied for its potential applications in various fields. DPA is a chiral compound that exists in two enantiomeric forms, which have different properties and biological activities.
Scientific Research Applications
Catalysis in Asymmetric Hydrogenation
Bis(3,5-dimethylphenyl)phosphinic acid derivatives have been used in catalysis, particularly in asymmetric hydrogenation. Modified BINAPO ligands, which include bis(3,5-dimethylphenyl)phosphinoyl groups, have been synthesized and applied in Rh-catalyzed asymmetric hydrogenation of acetamidoacrylic acids and esters. This process yields chiral amino acid derivatives with high enantioselectivities (up to 97%) (Guo et al., 2002). Similarly, the synthesis of modified DIOP analogues bearing bis(4-dimethylamino-3,5-dimethylphenyl)phosphino groups has shown their effectiveness as catalysts for asymmetric hydrogenation of itaconic acid derivatives (Achiwa et al., 1990).
Cross-Coupling Reactions
Bis(3,5-dimethylphenyl)phosphinic acid derivatives have also been utilized in cross-coupling reactions. For instance, Suzuki reaction of bis(3,5-dimethylphenyl)borinic acid with a vinyl triflate under Suzuki cross-coupling conditions successfully transfers both aryl groups from boron (Winkle & Schaab, 2001).
Polymerization Processes
In the field of polymer chemistry, bis(3,5-dimethylphenyl) disulfide has been photo-oxidatively polymerized to form poly(thioarylene) at room temperature, demonstrating its application in synthesizing novel polymers (Yamamoto et al., 1993).
Development of Electroluminescence Materials
Bis(3,5-dimethylphenyl)phosphinic acid derivatives have been explored in the development of electroluminescent materials. Bis(diarylphosphino)dithienosiloles and their oxidized species, synthesized from these compounds, exhibited efficient photoluminescence in solutions and solid states, and their electroluminescence properties were studied for potential applications in electronic devices (Ohshita et al., 2007).
Chelating Ligands in Metal Complexes
Compounds like bis(3,5-dimethylphenyl)phosphinic acid have been used to prepare chelating ligands for metal complexes. For example, (dimethylphosphinyl)-methylphenylphosphinic acids and similar compounds have shown potential in forming stable metal chelates with increased thermal stability compared to traditional acetylacetonates (King et al., 1965).
properties
IUPAC Name |
bis(3,5-dimethylphenyl)phosphinic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19O2P/c1-11-5-12(2)8-15(7-11)19(17,18)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMSREEOWTKNAQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)P(=O)(C2=CC(=CC(=C2)C)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19O2P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40599569 | |
Record name | Bis(3,5-dimethylphenyl)phosphinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(3,5-dimethylphenyl)phosphinic acid | |
CAS RN |
137219-82-0 | |
Record name | Bis(3,5-dimethylphenyl)phosphinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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